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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B052476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of DL-Alanine-d3, a deuterated

isotopologue of the amino acid DL-alanine. It is intended to serve as a critical resource for

professionals in research and development who utilize stable isotope-labeled compounds for a

variety of applications, including metabolic tracing, pharmacokinetic studies, and as internal

standards in quantitative mass spectrometry.

Core Chemical and Physical Properties
DL-Alanine-d3 is a white, crystalline solid, where the three hydrogen atoms on the methyl

group are substituted with deuterium.[1] This isotopic substitution is crucial for its application in

analytical methodologies, providing a distinct mass shift without significantly altering its

chemical behavior.

Below is a summary of its key quantitative properties.
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Property Value References

Molecular Formula CD₃CH(NH₂)CO₂H [2][3][4]

Molecular Weight 92.11 g/mol [2][3][5][6]

CAS Number 53795-94-1 [2][3][4]

Appearance White solid / crystalline powder [1][7]

Melting Point ~289 °C (with decomposition) [1][3][8]

Isotopic Purity Typically ≥98 to 99 atom % D [2][3]

Chemical Purity Typically ≥98% [2][4][5]

Solubility

Soluble in water. The non-

deuterated form has a

solubility of 16.7 g/100 mL at

25°C.[9][10] L-Alanine-d3 is

soluble in PBS (pH 7.2) at 5

mg/mL.[11] It is slightly soluble

in ethanol and insoluble in

ether.[7][10]

InChI Key
QNAYBMKLOCPYGJ-

FIBGUPNXSA-N
[3][8]

SMILES [2H]C([2H])([2H])C(N)C(O)=O [3]

Stability and Storage
Proper handling and storage are paramount to maintaining the integrity and purity of DL-
Alanine-d3.
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Parameter Recommendation References

Storage Temperature
Room temperature or -20°C for

long-term stability.
[4][5][11]

Storage Conditions

Store in a dry place, protected

from light and moisture.[2][4][5]

For maximum stability, storage

under an inert atmosphere

(e.g., Argon) is recommended.

[2]

Shelf Life

Stable for at least 4 years

when stored at -20°C.[11] It is

recommended to re-analyze

for chemical purity after three

years if stored at room

temperature.[12]

Incompatibilities
Avoid strong oxidizing agents.

[7]

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This

phenomenon, known as the Kinetic Isotope Effect (KIE), can lead to enhanced stability.[13] For

instance, studies on other deuterated amino acids like tryptophan have shown that deuteration

can markedly enhance photostability.[14] While specific studies on DL-Alanine-d3 are not

detailed, this principle suggests a potential for increased resistance to certain degradation

pathways compared to its non-deuterated counterpart.

Key Experimental Applications and Protocols
DL-Alanine-d3 is a versatile tool in modern research, primarily used as a tracer and an internal

standard.[15][16]

Quantification by Mass Spectrometry (LC-MS/GC-MS)
The most common application of DL-Alanine-d3 is as an internal standard for the precise

quantification of endogenous alanine in biological samples.[11][15] Its identical chemical
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behavior ensures co-elution with the analyte, while its M+3 mass shift allows for distinct

detection by the mass spectrometer.

Experimental Workflow: Alanine Quantification using DL-Alanine-d3 Internal Standard
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Caption: Workflow for quantifying alanine using DL-Alanine-d3 as an internal standard.
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Methodology Outline:

Standard Curve Preparation: Prepare a series of calibration standards containing known

concentrations of unlabeled alanine and a fixed concentration of DL-Alanine-d3.

Sample Preparation: Aliquot the biological sample (e.g., plasma, cell lysate) and spike with

the same fixed concentration of DL-Alanine-d3 internal standard.

Extraction: Perform a protein precipitation and/or liquid-liquid extraction to remove interfering

macromolecules. Common agents include acetonitrile or methanol.

Analysis: Inject the processed sample onto an LC-MS or GC-MS system. The

chromatographic method should resolve alanine from other matrix components. The mass

spectrometer is set to monitor the specific mass-to-charge ratios (m/z) for both unlabeled

alanine and DL-Alanine-d3.

Quantification: Construct the calibration curve by plotting the peak area ratio (analyte/internal

standard) against the concentration of the standards. Determine the concentration of alanine

in the biological samples by interpolating their peak area ratios from this curve.

Applications in NMR Spectroscopy
In Nuclear Magnetic Resonance (NMR) spectroscopy, deuteration is a powerful technique for

simplifying complex spectra, particularly in the structural analysis of large proteins and

biomolecules.[13] While methyl group deuteration is a common strategy, using deuterated

amino acids like DL-Alanine-d3 during protein expression can help in signal assignment and

spectral simplification.

Logical Relationship: Deuteration for NMR Spectral Simplification
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Caption: How deuteration simplifies NMR spectra for structural analysis.[13]

Metabolic Flux and Pathway Tracing
DL-Alanine-d3 serves as an effective tracer for studying metabolic pathways in vivo and in

vitro.[13] By introducing the labeled amino acid, researchers can track its incorporation into

other molecules, providing insights into metabolic flux and protein turnover. A key pathway

where this is relevant is the glucose-alanine cycle.

Conceptual Diagram: Tracing DL-Alanine-d3 in the Glucose-Alanine Cycle
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Caption: Conceptual flow of labeled alanine in the glucose-alanine cycle.
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Methodology Outline:

Administration: Introduce DL-Alanine-d3 into the biological system (e.g., cell culture media,

animal model).

Time Course Sampling: Collect samples at various time points.

Metabolite Extraction: Extract metabolites from the collected samples.

LC-MS Analysis: Analyze the extracts using high-resolution mass spectrometry to identify

and quantify downstream metabolites that have incorporated the deuterium label (e.g.,

pyruvate-d3, lactate-d3).

Flux Calculation: Use the time-course data on isotopic enrichment in different metabolite

pools to model and calculate metabolic flux rates.

Handling and Safety Precautions
DL-Alanine-d3 is generally considered non-hazardous, but standard laboratory safety

practices for handling chemical powders should be followed.

Personal Protective Equipment (PPE): Wear safety goggles with side protection, gloves, and

a lab coat.[17]

Engineering Controls: Use in a well-ventilated area to avoid dust formation. If dust is

generated, respiratory protection may be necessary.[17][18]

Handling: Avoid all unnecessary personal contact. Do not eat, drink, or smoke when

handling. Wash hands thoroughly after use.[18]

Spills: For minor spills, sweep up the solid material, avoiding dust generation, and place it in

a sealed container for disposal.[18]

Storage: Keep containers securely sealed in a cool, dry place.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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